Cas no 24404-83-9 (Glycolithocholic acid sodium)

• Product Name: Glycolithocholic acid sodium
• CAS No: 24404-83-9
• Molecular Formula: C₂₆H₄₂NO₄-^.Na+
• Molecular Weight: 455.60578
• CID: 822422
• PubChem ID: 23707120

Glycolithocholic acid sodium Properties

Names and Identifiers

• Glycolithocholic acid sodium salt
• Glycolithocholic acid
• GLYCOLOTHOCHOLIC ACID SODIUM
• GLYCOLITHOCHOLIC ACID SODIUM
• SODIUM GLYCOLITHOCHOLATE
• Glycolithocholicacid,sodiumsalt
• HY-116374A
• Lithocholylglycine (sodium)
• 24404-83-9
• Sodium ((4R)-4-((3R,10S,13R,17R)-3-hydroxy-10,13-dimethylhexadecahydro-1H-cyclopenta[a]phenanthren-17-yl)pentanoyl)glycinate
• AKOS024258592
• Glycolithocholic acid (sodium)
• GLYCOLITHOCHOLIC ACID, SODIUM SALT
• F20837
• Sodium Glycolithocholate; N-(3alpha-Hydroxy-5beta-cholan-24-oyl)glycine Sodium Salt; N-[(3alpha,5beta)-3-Hydroxy-24-oxocholan-24-yl]glycine Sodium Salt;
• Glycolithocholic acid,sodium salt
• CS-0107616

• InChIKey： LQKBJAKZKFBLIB-DVTCRTTASA-M
• Inchi： InChI=1S/C26H43NO4.Na/c1-16(4-9-23(29)27-15-24(30)31)20-7-8-21-19-6-5-17-14-18(28)10-12-25(17,2)22(19)11-13-26(20,21)3;/h16-22,28H,4-15H2,1-3H3,(H,27,29)(H,30,31);/q;+1/p-1/t16-,17?,18-,19?,20-,21?,22?,25+,26-;/m1./s1
• SMILES： C[C@H](CCC(=NCC(=O)O)[O-])[C@H]1CCC2C3CCC4C[C@@H](CC[C@]4(C)C3CC[C@]12C)O.[Na+]

Computed Properties

• Exact Mass: 455.30100
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 6
• Monoisotopic Mass: 433.319
• Heavy Atom Count: 32
• Complexity: 701
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 89.5

Experimental Properties

• LogP: 3.67950
• PSA: 89.46000
• Refractive Index: 1.527
• Boiling Point: 619.7°Cat760mmHg
• Melting Point: 199-201oC
• Flash Point: 328.6°C
• Solubility: Ethanol (Slightly), Methanol (Slightly)
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.112

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Bile acids, alcohols and derivatives Glycinated bile acids and derivatives